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Compound of Interest

Compound Name: 20-SOLA

Cat. No.: B12386487

Disclaimer: A specific Safety Data Sheet (SDS) for 20-SOLA is not readily available in the
public domain. The following guidance is based on general best practices for handling research
chemicals of unknown toxicity and should be supplemented by a thorough risk assessment
conducted by qualified personnel within your institution.

20-SOLA is an orally active 20-HETE antagonist utilized in research, particularly in studies
related to cardiovascular diseases and diabetes. As with any research chemical, it is crucial to
handle 20-SOLA with a high degree of caution to minimize potential exposure and ensure a
safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is the cornerstone of safe laboratory practice. The following table summarizes
the recommended PPE for handling 20-SOLA in various laboratory settings.
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Recommended Additional

Scenario Required PPE
PPE
) ) - Nitrile gloves- Laboratory ) )
Handling Solid 20-SOLA (e.g., T - Face mask or respirator (if
o ) ) coat- Safety glasses with side ) ]
weighing, aliquoting) ) creating dust)- Double gloving
shields
- Nitrile gloves- Laboratory
Preparing Solutions of 20- coat- Safety goggles or a face - Chemical-resistant apron-
SOLA shield worn over safety Work in a chemical fume hood
glasses
Administering 20-SOLA to - Nitrile gloves- Laboratory
i - Sleeve covers
Research Animals coat- Safety glasses

- Nitrile gloves (or more
) o resistant gloves depending on ) )
Cleaning and Decontamination _ - Chemical-resistant apron
cleaning agent)- Laboratory

coat- Safety goggles

It is imperative that all personnel are trained on the proper use, removal, and disposal of PPE
to prevent contamination.[1][2][3]

Operational Plan for Safe Handling and Disposal

A clear and concise operational plan is essential for minimizing risks associated with handling
research chemicals.

1. Receipt and Inspection:
» Upon receipt, inspect the container for any signs of damage or leakage.

 Verify that the container is clearly labeled with the chemical name, concentration (if
applicable), and hazard information.

e Log the chemical into your laboratory's inventory system.

2. Storage:
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Store 20-SOLA in a cool, dry, and well-ventilated area, away from incompatible materials.

Keep the container tightly sealed to prevent contamination and degradation.

Follow any specific storage temperature recommendations provided by the supplier.

. Preparation:

Always handle 20-SOLA in a designated area, such as a chemical fume hood, to minimize
inhalation exposure.[3]

Before handling, review the experimental protocol and ensure all necessary safety
equipment is readily available, including an eyewash station and safety shower.[1]

Use appropriate tools, such as spatulas and weighing paper, for handling the solid
compound.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

. Use:

Clearly label all solutions of 20-SOLA with the chemical name, concentration, date of
preparation, and your initials.

When administering to animals, use appropriate handling and restraint techniques to
minimize the risk of accidental exposure.

Avoid eating, drinking, and applying cosmetics in the laboratory.[3]

. Disposal:

All waste materials contaminated with 20-SOLA, including empty containers, used PPE, and
unused solutions, should be considered hazardous waste.[4][5][6]

Dispose of chemical waste in accordance with your institution's and local regulations.[3][4]

Collect waste in clearly labeled, leak-proof containers.[5]
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» Never dispose of 20-SOLA down the drain or in the regular trash.[4][6]

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of 20-SOLA.
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Caption: Workflow for the safe handling and disposal of 20-SOLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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